Cas no 13279-58-8 (4-Chlorosulfonyl-2,5-dimethoxyacetanilide)

• Product Name: 4-Chlorosulfonyl-2,5-dimethoxyacetanilide
• CAS No: 13279-58-8
• MF: C₁₀H₁₂ClNO₅S
• MW: 293.723980903625
• CID: 201414
• PubChem ID: 83296
• Update Time: 2025-05-20

4-Chlorosulfonyl-2,5-dimethoxyacetanilide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 4-(acetylamino)-2,5-dimethoxy-
• 4-acetamido-2,5-dimethoxybenzenesulfonyl chloride
• 4-acetamido-2,5-dimethoxybenzenesulphonyl chloride
• 4-(acetylamino)-2,5-dimethoxybenzenesulfonyl chloride
• Einecs 236-279-2
• 4-Chlorosulfonyl-2,5-dimethoxyacetanilide
• 4-Acetylamino-2,5-dimethoxybenzenesulfonyl chloride
• Benzenesulfonyl chloride, 4-(acetylamino)-2,5-dimethoxy-
• 13279-58-8
• W-110327
• 4-Acetylamino-2,5-dimethoxy-benzenesulfonyl chloride
• NS00024240
• DTXSID1065394
• CS-0147282
• SCHEMBL8643764

• Inchi： 1S/C10H12ClNO5S/c1-6(13)12-7-4-9(17-3)10(18(11,14)15)5-8(7)16-2/h4-5H,1-3H3,(H,12,13)
• InChI Key： QMJIZLZFBGRSAS-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=CC=1OC)NC(C)=O)OC)(=O)=O

Computed Properties

• Exact Mass: 293.01256
• Monoisotopic Mass: 293.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.1A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.417
• Boiling Point: 470.3°Cat760mmHg
• Flash Point: 238.3°C
• Refractive Index: 1.551
• PSA: 81.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 4-Chlorosulfonyl-2,5-dimethoxyacetanilide

Chemical Profile of 4-Chlorosulfonyl-2,5-dimethoxyacetanilide (CAS No. 13279-58-8)

4-Chlorosulfonyl-2,5-dimethoxyacetanilide, with the chemical formula C₉H₉ClNO₅S, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound belongs to the class of sulfonyl chlorides and acetanilide derivatives, which are well-known for their diverse biological activities. The presence of both chlorosulfonyl and dimethoxyacetyl functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of active pharmaceutical ingredients (APIs) and crop protection agents.

The CAS number 13279-58-8 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure features a benzene ring substituted with an anilide group, a chlorosulfonyl group, and two methoxy groups at the 2nd and 5th positions. This arrangement imparts unique reactivity and selectivity, making it a valuable building block in medicinal chemistry. The compound’s solubility profile in polar organic solvents further enhances its utility in synthetic protocols.

In recent years, 4-Chlorosulfonyl-2,5-dimethoxyacetanilide has been extensively studied for its potential applications in drug discovery. One of the most compelling areas of research is its role as a precursor in the synthesis of sulfonamide-based drugs. Sulfonamides are a cornerstone class of antimicrobial agents, and modifications to their core structure can lead to enhanced efficacy and reduced side effects. The chlorosulfonyl group in this compound is particularly reactive, allowing for facile introduction of various substituents through nucleophilic aromatic substitution (SNAr) reactions.

A notable application of 4-Chlorosulfonyl-2,5-dimethoxyacetanilide is in the development of novel herbicides. The dimethoxyacetyl moiety contributes to the compound’s lipophilicity, which is often desirable for systemic uptake by plants. Additionally, the sulfonyl chloride functionality can be hydrolyzed to form sulfonic acid derivatives, which are known to interact with plant-specific enzymes involved in photosynthesis or amino acid biosynthesis. Recent studies have demonstrated that derivatives of this compound exhibit potent herbicidal activity against a broad spectrum of weeds while maintaining low toxicity to crops.

The pharmaceutical industry has also explored 4-Chlorosulfonyl-2,5-dimethoxyacetanilide as a scaffold for antiviral and anticancer agents. The aromatic system provides a stable platform for further functionalization, while the electron-withdrawing nature of the sulfonyl group enhances binding affinity to biological targets. For instance, researchers have investigated its derivatives as inhibitors of viral proteases or as modulators of kinase activity in cancer cells. Preliminary results suggest that certain analogs exhibit promising inhibitory effects with favorable pharmacokinetic profiles.

From a synthetic chemistry perspective, 4-Chlorosulfonyl-2,5-dimethoxyacetanilide serves as an excellent intermediate for constructing more complex molecules. Its reactivity allows for the introduction of diverse functional groups through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in generating biaryl structures that are prevalent in many bioactive compounds. Moreover, the compound’s stability under various reaction conditions makes it suitable for large-scale preparations required for industrial applications.

The agrochemical sector has leveraged 4-Chlorosulfonyl-2,5-dimethoxyacetanilide to develop next-generation fungicides and insecticides. By incorporating additional substituents into its structure, chemists have been able to fine-tune its biological activity against specific pests or pathogens. For example, modifications at the anilide position can alter binding interactions with target enzymes in fungi or insects without compromising environmental safety. Such advancements are crucial in addressing emerging resistance issues and ensuring sustainable agricultural practices.

In conclusion, 4-Chlorosulfonyl-2,5-dimethoxyacetanilide (CAS No. 13279-58-8) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features enable diverse synthetic pathways and biological activities, making it indispensable in pharmaceutical development and agrochemical innovation. As research continues to uncover new derivatives and applications, this compound is poised to remain at the forefront of molecular innovation.